1-Fluoro-2-methylbut-3-yn-2-ol

• Molecular Formula: C5H7FO
• Molecular Weight: 102.11 g/mol
• IUPAC Name: 1-fluoro-2-methylbut-3-yn-2-ol
• InChI: InChI=1S/C5H7FO/c1-3-5(2,7)4-6/h1,7H,4H2,2H3
• InChI Key: VOORBVMNVYGBRT-UHFFFAOYSA-N
• Canonical SMILES: CC(CF)(C#C)O

Description

1-Fluoro-2-methylbut-3-yn-2-ol is a fluorinated propargyl alcohol with the molecular formula C₅H₇FO. Its structure features a hydroxyl group (-OH) and a methyl group (-CH₃) on carbon 2, a fluorine atom (-F) on carbon 1, and a triple bond between carbons 3 and 4. This compound is of interest in synthetic organic chemistry due to the electronic and steric effects imparted by the fluorine substituent, which may influence reactivity, stability, and intermolecular interactions.

The fluorine atom’s electronegativity is expected to enhance the acidity of the hydroxyl group compared to non-fluorinated analogs. Additionally, the propargyl (alkynyl) moiety may confer unique reactivity in cycloaddition or nucleophilic substitution reactions.

Comparison with Similar Compounds

Table 1. Comparative Properties of 1-Fluoro-2-methylbut-3-yn-2-ol and Analogous Compounds

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Predicted pKa	Key Reactivity
1-Fluoro-2-methylbut-3-yn-2-ol	N/A*	C₅H₇FO	102.11	-F at C1	~11–13	Enhanced acidity; potential for fluorinated byproducts in substitution reactions
2-Methylbut-3-yn-2-ol	2028-63-9	C₅H₈O	84.12	-H at C1	~14–16	Standard propargyl alcohol reactivity (e.g., hydration to ketones)
2-Methyl-4-phenylbut-3-yn-2-ol	1719-19-3	C₁₁H₁₂O	152.21	-Ph at C4	~12–14	Steric hindrance may limit alkyne participation in cycloadditions
1-Methylbutyl methylphosphonofluoridate	761-93-3	C₆H₁₂FO₃P	182.12	P-F bond	N/A	Hydrolyzes rapidly; toxicological relevance

Research Implications

• Fluorine’s Electronic Effects: The -F group in 1-Fluoro-2-methylbut-3-yn-2-ol significantly alters electronic properties compared to non-fluorinated analogs, making it a candidate for studying polar reaction mechanisms.
• Steric vs. Electronic Tuning : Comparisons with phenyl-substituted analogs highlight the balance between steric bulk and electronic modulation in designing reactive intermediates.
• Safety Considerations : While safety data for 1-Fluoro-2-methylbut-3-yn-2-ol are unavailable, related compounds like 2-Methylbut-3-yn-2-ol are flagged for research use only, suggesting similar handling precautions.